Cas no 1448054-82-7 (N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-3,4-dimethylbenzene-1-sulfonamide)

• Product Name: N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-3,4-dimethylbenzene-1-sulfonamide
• CAS No: 1448054-82-7
• MF: C₁₆H₂₂N₄O₂S
• MW: 334.436481952667
• CID: 6147662
• PubChem ID: 71807311
• Update Time: 2025-06-28

N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-3,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-3,4-dimethylbenzene-1-sulfonamide
• AKOS024560615
• N-[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]-3,4-dimethylbenzene-1-sulfonamide
• N-[2-(DIMETHYLAMINO)-4,6-DIMETHYLPYRIMIDIN-5-YL]-3,4-DIMETHYLBENZENESULFONAMIDE
• N-(2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl)-3,4-dimethylbenzenesulfonamide
• F6438-0278
• 1448054-82-7

• Inchi： 1S/C16H22N4O2S/c1-10-7-8-14(9-11(10)2)23(21,22)19-15-12(3)17-16(20(5)6)18-13(15)4/h7-9,19H,1-6H3
• InChI Key： VSIJAAWQJKUVIU-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)C(C)=C1)(NC1=C(C)N=C(N(C)C)N=C1C)(=O)=O

Computed Properties

• Exact Mass: 334.14634713g/mol
• Monoisotopic Mass: 334.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-3,4-dimethylbenzene-1-sulfonamide

Introduction to N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-3,4-dimethylbenzene-1-sulfonamide (CAS No. 1448054-82-7)

N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-3,4-dimethylbenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 1448054-82-7, represents a unique structural motif that combines a pyrimidine core with a sulfonamide functional group, positioned on a dimethylbenzene scaffold. The strategic arrangement of these functional groups not only imparts distinct chemical properties but also opens up a plethora of potential applications in medicinal chemistry and drug discovery.

The pyrimidine ring is a pivotal structural unit in many biologically active molecules, often serving as a key pharmacophore in nucleoside analogs and other therapeutic agents. In the case of N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-3,4-dimethylbenzene-1-sulfonamide, the dimethylamino substituent at the 2-position introduces basicity and potential hydrogen bonding capabilities, while the 4,6-dimethyl substitution enhances stability and influences electronic distribution across the ring. This configuration makes the compound an attractive candidate for further derivatization and investigation.

The sulfonamide group at the 5-position of the pyrimidine ring is another critical feature that contributes to the compound's versatility. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of this group in N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-3,4-dimethylbenzene-1-sulfonamide suggests that it may exhibit similar bioactivities or serve as a precursor for developing novel sulfonamide-based therapeutics.

The dimethyl substitution on the benzene ring further refines the compound's chemical profile. These methyl groups not only stabilize the aromatic system but also influence steric interactions and electronic properties, which can be exploited to modulate biological activity. The overall structure of this compound thus represents a well-thought-out combination of functional groups designed to maximize both chemical stability and biological relevance.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater accuracy. Studies have shown that molecules with similar structural motifs can interact with various biological targets, including enzymes and receptors. The pyrimidine-sulfonamide combination in N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-3,4-dimethylbenzene-1-sulfonamide is particularly intriguing because it may afford interactions with multiple binding sites on potential therapeutic targets.

In vitro studies have begun to explore the pharmacological potential of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The dimethylamino group's ability to form hydrogen bonds with polar residues in protein active sites could enhance binding affinity, while the sulfonamide moiety may contribute to additional interactions through electrostatic or hydrophobic effects.

The synthesis of N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-3,4-dimethylbenzene-1-sulfonamide presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in enabling the efficient construction of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and multi-step organic transformations have been employed to assemble the various components of this compound with high precision.

The dimethylation at specific positions on both the pyrimidine and benzene rings requires careful control to ensure regioselectivity and yield optimization. Advances in catalytic systems have allowed for more efficient methylation reactions, reducing unwanted side products and improving overall synthetic efficiency. These improvements are crucial for scaling up production and conducting large-scale biological evaluations.

The potential applications of this compound extend beyond its role as a mere intermediate in drug discovery. Its unique structural features make it suitable for use as a building block in libraries of diverse molecules designed for high-throughput screening (HTS). Such libraries are instrumental in identifying lead compounds for further development into novel therapeutics.

Moreover, the compound's stability under various conditions makes it an excellent candidate for formulation into drug-like entities. Researchers are exploring ways to incorporate it into prodrugs or delivery systems that enhance bioavailability or targeted action within biological systems. These efforts aim to improve therapeutic efficacy while minimizing side effects.

The role of computational tools in predicting drug-like properties cannot be overstated. Software packages capable of evaluating molecular descriptors such as Lipinski's Rule of Five or ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles provide valuable insights into whether a compound has the potential to become a viable drug candidate. Preliminary analyses suggest that N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-3,4-dimethylbenzene-1-sulfonamide may meet several key criteria for oral bioavailability and metabolic stability.

In conclusion, N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yll3 , 4 - dimeth ylb enz ene - 1 - sul fon am ide (CAS No . 1448054 - 82 - 7) is a promising compound with significant potential in pharmaceutical research . Its unique structural features , combined with recent advances in synthetic chemistry and computational biology , position it as an attractive candidate for further exploration . As research continues , this molecule may contribute valuable insights into disease mechanisms and serve as a foundation for developing novel therapeutic strategies .